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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzothiazole

Cat. No.: B148543 Get Quote

An In-Depth Technical Guide on 2-Chloro-4-methylbenzothiazole

This guide provides comprehensive information on the chemical properties of 2-Chloro-4-
methylbenzothiazole, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
2-Chloro-4-methylbenzothiazole is a heterocyclic organic compound. Its fundamental

chemical properties, including molecular weight and formula, are crucial for its application in

scientific research and synthesis. The CAS number for this compound is 3622-32-0[1][2][3].

Quantitative Chemical Properties
The molecular formula and weight are key identifiers for any chemical compound. This data is

essential for stoichiometric calculations in chemical reactions and for the characterization of the

substance.

Property Value

Molecular Formula C8H6ClNS[1][2][4]

Molecular Weight 183.66 g/mol [1][2][3][5][6][7]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-Chloro-4-
methylbenzothiazole are proprietary and specific to individual research labs and chemical

suppliers. However, a general workflow for its characterization would typically involve:

Synthesis Verification: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS) would be employed to confirm the structure and

purity of the synthesized compound.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) is a standard method to

determine the purity of the compound, often reported as a percentage (e.g., 98% purity)[4].

Physical Characterization: Measurement of physical constants like melting point and boiling

point would be conducted using standard laboratory apparatus.

Visualizing Chemical Identity
To illustrate the relationship between the compound's name and its fundamental properties, the

following diagram is provided.
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Chemical Identity of 2-Chloro-4-methylbenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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